Cas no 773869-91-3 ({4-(4-Chlorophenyl)sulfanyl-3-nitrophenyl}methanol)

• Product Name: {4-(4-Chlorophenyl)sulfanyl-3-nitrophenyl}methanol
• CAS No: 773869-91-3
• CID: 4658824
• Update Time: 2025-10-23

{4-(4-Chlorophenyl)sulfanyl-3-nitrophenyl}methanol Chemical and Physical Properties

Names and Identifiers

• {4-(4-Chlorophenyl)sulfanyl-3-nitrophenyl}methanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on {4-(4-Chlorophenyl)sulfanyl-3-nitrophenyl}methanol

Recent Advances in the Study of {4-(4-Chlorophenyl)sulfanyl-3-nitrophenyl}methanol (CAS: 773869-91-3): A Comprehensive Research Brief

The compound {4-(4-Chlorophenyl)sulfanyl-3-nitrophenyl}methanol (CAS: 773869-91-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfanyl and nitro functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key findings from the latest research is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry highlighted its utility in the development of kinase inhibitors, which are crucial for targeting cancer pathways. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of {4-(4-Chlorophenyl)sulfanyl-3-nitrophenyl}methanol, ensuring its suitability for further pharmacological testing.

In addition to its synthetic applications, recent investigations have explored the compound's potential as an anti-inflammatory agent. A preclinical study demonstrated that {4-(4-Chlorophenyl)sulfanyl-3-nitrophenyl}methanol exhibits significant inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest its potential utility in treating chronic inflammatory diseases, although further in vivo studies are required to validate these effects and assess any potential toxicity.

Another area of interest is the compound's interaction with biological targets at the molecular level. Computational docking studies have revealed that {4-(4-Chlorophenyl)sulfanyl-3-nitrophenyl}methanol can bind to specific protein domains involved in signal transduction pathways. This binding affinity, coupled with its moderate bioavailability, positions it as a promising candidate for structure-activity relationship (SAR) studies aimed at optimizing its therapeutic efficacy.

Despite these advancements, challenges remain in the large-scale production and formulation of {4-(4-Chlorophenyl)sulfanyl-3-nitrophenyl}methanol. Recent patents have proposed novel synthetic routes to improve yield and reduce by-products, but scalability and cost-effectiveness remain critical hurdles. Collaborative efforts between academia and industry are essential to address these challenges and accelerate the translation of research findings into clinical applications.

In conclusion, the latest research on {4-(4-Chlorophenyl)sulfanyl-3-nitrophenyl}methanol (CAS: 773869-91-3) underscores its multifaceted potential in drug discovery and development. From its role as a synthetic intermediate to its pharmacological properties, this compound represents a valuable asset in the chemical biology and pharmaceutical toolkit. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic profile, and exploring its therapeutic applications in greater depth.